6-Ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-amine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 5-ethoxy-3,3-dimethyl-1,2-dihydroinden-2-amine
• InChI: InChI=1S/C13H19NO/c1-4-15-10-6-5-9-7-12(14)13(2,3)11(9)8-10/h5-6,8,12H,4,7,14H2,1-3H3
• InChI Key: LMQPYYVBNHZETO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(CC(C2(C)C)N)C=C1

Description

6-Ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-amine is an organic compound belonging to the class of indanes It features an ethoxy group, two methyl groups, and an amine group attached to a dihydroinden structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-amine can be achieved through several steps:

Starting Material: The synthesis begins with the preparation of 6-ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-one.

Reduction: The ketone group in the starting material is reduced to an alcohol using a reducing agent such as sodium borohydride or lithium aluminum hydride.

Amination: The resulting alcohol is then converted to the amine through an amination reaction, typically using ammonia or an amine source under suitable conditions.

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and continuous flow reactors may be employed to enhance reaction efficiency and yield.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, where the amine group may be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can further reduce the compound to form secondary or tertiary amines.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as halides or alkoxides under basic conditions.

Major Products:

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted indanes with various functional groups.

Scientific Research Applications

6-Ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmacophore in drug design and development.

Industry: Utilized in the production of dyes, rubber accelerators, and polymerization inhibitors.

Mechanism of Action

The mechanism of action of 6-Ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

2,6-Dimethyl-2,3-dihydro-1H-inden-1-amine: Similar structure but lacks the ethoxy group.

1,1,2,3,3,6-Hexamethyl-1H-inden-5-yl methyl ketone: Similar indane structure with different substituents.

3-Methyl-1-indanone: Another indane derivative with a different functional group arrangement

Uniqueness: 6-Ethoxy-1,1-dimethyl-2,3-dihydro-1H-inden-2-amine is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. This structural feature may impart distinct properties compared to other similar compounds, making it valuable for specific applications in research and industry.